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Compound of Interest

Compound Name: 1-Propylcyclopentene

Cat. No.: B15374742

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). While compiled with diligence, it relies on data
from analogous compounds due to the limited availability of a specific SDS for 1-
Propylcyclopentene. Always consult with your institution's safety officer and refer to the most
current regulatory guidelines before handling any chemical.

Introduction

1-Propylcyclopentene (CAS No. 3074-61-1) is an unsaturated cyclic hydrocarbon with
potential applications in organic synthesis and as a building block in the development of novel
chemical entities.[1][2] Its structure, featuring a reactive double bond within a five-membered
ring, necessitates a thorough understanding of its physical, chemical, and toxicological
properties to ensure safe handling in a laboratory setting. This guide provides an in-depth
overview of the known data and recommended safety protocols.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-
Propylcyclopentene. This data is essential for the proper design of experiments and for
understanding its behavior under various conditions.
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Property Value Reference
CAS Number 3074-61-1 [1112]
Molecular Formula CsHa4 [1][2]

Molecular Weight 110.1968 g/mol [1]
Not explicitly stated, likely a Inferred from similar
Appearance L
colorless liquid compounds
Density 0.821 g/cm3 [1]
Boiling Point 132.8 °C at 760 mmHg [1]
Flash Point 17.5°C [1]

Vapor Pressure

10.7 mmHg at 25 °C

[1]

Refractive Index

1.458

[1]

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for 1-Propylcyclopentene is not

readily available. However, based on the data for its saturated analog, n-Propylcyclopentane,

and the general properties of alkenes, the following hazards should be anticipated.[3][4][5]

Anticipated GHS Hazard Categories:

Acute Toxicity, Inhalation: Category 4.[3] Harmful if inhaled.

Flammable Liquids: Category 2.[3] Highly flammable liquid and vapor.

Aspiration Hazard: Category 1.[3] May be fatal if swallowed and enters airways.

Skin Corrosion/Irritation: Category 2.[3] Causes skin irritation.

Serious Eye Damage/Eye Irritation: Category 2A.[3] Causes serious eye irritation.

Acute Toxicity, Dermal: Category 4.[3] Harmful in contact with skin.
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (Narcotic effects).[3] May
cause drowsiness or dizziness.

e Hazardous to the Aquatic Environment, Chronic Toxicity: Category 2.[3] Toxic to aquatic life
with long-lasting effects.

Experimental Protocols: Safe Handling Procedures

The following protocols are based on standard laboratory practices for handling flammable and
hazardous organic compounds and are adapted from the safety data for n-Propylcyclopentane.

[3]

Engineering Controls

» Ventilation: All handling of 1-Propylcyclopentene should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[3]

« Ignition Sources: Keep away from open flames, hot surfaces, and sparks. Use explosion-
proof electrical, ventilating, and lighting equipment.[3]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3]

Personal Protective Equipment (PPE)

A comprehensive guide to selecting appropriate PPE is crucial for minimizing exposure.
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PPE Type Specification Rationale

) Protects against splashes and
) Chemical splash goggles or a ]
Eye/Face Protection _ vapors that can cause serious
face shield. o
eye irritation.[3]

Impervious gloves (e.g., nitrile,  Prevents skin contact, which
Skin Protection neoprene) and a flame- can cause irritation and dermal
retardant lab coat. toxicity.[3][6]

Use a NIOSH-approved o ]
) ) ) Protects against inhalation of
respirator with an organic
) ) ) ) o harmful vapors that can cause
Respiratory Protection vapor cartridge if ventilation is ) o
_ _ respiratory irritation and
inadequate or for spill )
narcotic effects.[3]
response.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep away from heat, sparks, and open flames.[3]

o Store separately from oxidizing agents and other incompatible materials.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Move the victim to fresh air and keep at rest in a
) position comfortable for breathing. If breathing is
Inhalation . ) ) ) )
difficult, give oxygen. Seek immediate medical

attention.[3]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o :
clothing. If skin irritation occurs, get medical

advice/attention.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ] )

do. Continue rinsing. Seek immediate medical

attention.[3]

) Do NOT induce vomiting. Immediately call a
Ingestion . -
Poison Center or doctor/physician.[3]

Accidental Release and Fire-Fighting Measures
Accidental Release

o Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a suitable
container for disposal.[3]

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains or waterways.[7]

Fire-Fighting
o Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.[3]

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.[8]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.airgas.com/msds/001124.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://wou.edu/chemistry/courses/online-chemistry-textbooks/ch105-consumer-chemistry/ch105-chapter-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15374742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Reactivity and Stability

o Reactivity: As an alkene, 1-Propylcyclopentene is more reactive than its alkane
counterpart. The carbon-carbon double bond is susceptible to addition reactions with
electrophiles such as halogens, hydrogen halides, and oxidizing agents.[8] Avoid contact
with strong oxidizing agents.

o Chemical Stability: The compound is expected to be stable under recommended storage
conditions.[3]

» Conditions to Avoid: Heat, flames, sparks, and static discharge.[3]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of 1-
Propylcyclopentene in a laboratory setting.
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Caption: Logical workflow for the safe handling of 1-Propylcyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and Handling Precautions for 1-
Propylcyclopentene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15374742#safety-and-handling-precautions-for-1-
propylcyclopentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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